Cas no 2323508-39-8 (Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate)

• Product Name: Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate
• CAS No: 2323508-39-8
• MF: C₁₅H₁₅F₂N₃O₄S
• MW: 371.359109163284
• CID: 5412533
• PubChem ID: 154766456
• Update Time: 2025-05-28

Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate

• Inchi： 1S/C15H15F2N3O4S/c1-3-24-14(21)12-7-18-15(19-9(12)2)20-11-4-5-13(16)10(6-11)8-25(17,22)23/h4-7H,3,8H2,1-2H3,(H,18,19,20)
• InChI Key： UUAFZCWTJIAUHV-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=C(F)C(CS(F)(=O)=O)=C2)=NC=C(C(OCC)=O)C(C)=N1

Experimental Properties

• Density: 1.430±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.5±60.0 °C(Predicted)
• pka: 1.42±0.10(Predicted)

Additional information on Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate

Research Brief on Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate (CAS: 2323508-39-8)

Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate (CAS: 2323508-39-8) is a novel small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorosulfonylmethyl and pyrimidinecarboxylate moieties, has shown promising potential in targeted drug discovery and development. Recent studies have focused on its synthesis, mechanism of action, and therapeutic applications, particularly in oncology and inflammatory diseases.

The synthesis of Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate involves a multi-step process, including the introduction of the fluorosulfonylmethyl group via electrophilic fluorosulfonylation. Researchers have optimized the reaction conditions to improve yield and purity, with recent advancements in catalytic methods reducing byproduct formation. The compound's structural features, such as the fluorine atoms and sulfonyl group, contribute to its high reactivity and selectivity, making it a valuable intermediate for further derivatization.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific kinase targets, such as EGFR and VEGFR, which are critical in cancer cell proliferation and angiogenesis. Preliminary data from cell-based assays indicate significant suppression of tumor growth in xenograft models, with minimal off-target effects. Additionally, its fluorosulfonyl group enhances membrane permeability and metabolic stability, addressing common challenges in drug development.

Recent research has also explored the compound's potential in modulating inflammatory pathways. By targeting key signaling molecules like NF-κB, Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate has shown efficacy in reducing cytokine production in autoimmune disease models. These findings suggest its applicability beyond oncology, extending to chronic inflammatory conditions.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential toxicity. Current efforts are focused on structural modifications to enhance bioavailability and reduce hepatic clearance. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, Ethyl 2-[[4-fluoro-3-[(fluorosulfonyl)methyl]phenyl]amino]-4-methyl-5-pyrimidinecarboxylate represents a significant advancement in the development of targeted therapies. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a versatile candidate for further investigation. Future research will likely focus on expanding its therapeutic indications and refining its chemical properties for clinical translation.